(4-(4-Ethylpiperazin-1-yl)phenyl)boronic acid monohydrochloride

• IUPAC Name: [4-(4-ethylpiperazin-1-yl)phenyl]boronic acid;hydrochloride
• InChI: InChI=1S/C12H19BN2O2.ClH/c1-2-14-7-9-15(10-8-14)12-5-3-11(4-6-12)13(16)17;/h3-6,16-17H,2,7-10H2,1H3;1H
• InChI Key: SOCFZGNCUXOEJJ-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=C(C=C1)N2CCN(CC2)CC)(O)O.Cl
• Molecular Formula: C12H20BClN2O2
• Molecular Weight: 270.56 g/mol
• CAS No.: 2096339-70-5

Description

“(4-(4-Ethylpiperazin-1-yl)phenyl)boronic acid monohydrochloride” is a chemical compound with the molecular formula C12H20BClN2O2. It has a molecular weight of 270.56. The IUPAC name for this compound is "(4-(4-ethylpiperazin-1-yl)phenyl)boronic acid hydrochloride".

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES notation: CCN1CCN(CC1)C2=CC=C(C=C2)B(O)O.Cl. This indicates that the compound contains an ethylpiperazine group attached to a phenylboronic acid group.

Physical and Chemical Properties Analysis

This compound is a solid at room temperature. Other physical and chemical properties such as density, melting point, and boiling point are not provided in the search results.

Scientific Research Applications

Sensor Technology

The molecular imprinting approach in polymeric membranes utilizes various functional monomers, including (4-vinylphenyl)boronic acid, to create membranes with molecular recognition sites. These membranes can detect target molecules at low concentrations, indicating the potential of boronic acid derivatives in sensor technology (Piletsky et al., 1998).

Synthetic Chemistry

Boronic acids, including phenylboronic acids, are essential in synthetic chemistry for creating complex molecules. They participate in reactions with 1,2-diamines to directly synthesize piperazinones and benzopiperazinones, showcasing their role in synthesizing heterocyclic compounds (Petasis & Patel, 2000). Additionally, boronic acids are utilized in dehydrative condensation reactions between carboxylic acids and amines, facilitating the synthesis of amidation products and α-dipeptides (Wang, Lu, & Ishihara, 2018).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause certain health hazards. The hazard statements associated with this compound are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and, in case of contact with eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338).